Cas no 173315-54-3 (2-chloro-4-fluoro-3-methylbenzoic Acid)

• Product Name: 2-chloro-4-fluoro-3-methylbenzoic Acid
• CAS No: 173315-54-3
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD11846444
• CID: 1362024
• PubChem ID: 10845315
• Update Time: 2025-10-28

2-chloro-4-fluoro-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-3-methylbenzoic acid
• 2-chloro-3-methyl-4-azabenzimidazole
• SureCN1699294
• CTK1B3314
• 3H-Imidazo[4,5-b]pyridine, 2-chloro-3-methyl-
• 2-chloro-3-methyl-3H-imidazo[4,5-b]pyridine
• 2-chloro-3-methyl-4-fluoro-benzoic acid
• AK144881
• Z1255416559
• AMY8887
• Benzoic acid, 2-chloro-4-fluoro-3-methyl-
• AS-33371
• 2-Chloro-4-fluoro-3-methyl benzoic acid
• SY240149
• CS-0153673
• 2-Chloro-4-fluoro-3-methylbenzoicAcid
• 2-chloro-4-fluoro-3-methyl-benzoic Acid
• EN300-761793
• SCHEMBL105995
• DBMUFFHLBXKTDM-UHFFFAOYSA-N
• 2-Chloro-4-fluoro-3-methylbenzoic acid, 97%
• MFCD11846444
• 173315-54-3
• DTXSID701282167
• A881783
• AKOS024438282
• XH1190
• 2-chloro-4-fluoro-3-methylbenzoic Acid

• MDL： MFCD11846444
• Inchi： 1S/C8H6ClFO2/c1-4-6(10)3-2-5(7(4)9)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： DBMUFFHLBXKTDM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC=C(C=1C)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186-189℃
• Boiling Point: 284.6±35.0 ºC (760 Torr),
• Flash Point: 125.9±25.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Additional information on 2-chloro-4-fluoro-3-methylbenzoic Acid

2-Chloro-4-Fluoro-3-Methylbenzoic Acid: A Comprehensive Overview

2-Chloro-4-Fluoro-3-Methylbenzoic Acid, identified by the CAS Registry Number 173315-54-3, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine, fluorine, and methyl groups at specific positions. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-chloro-4-fluoro-3-methylbenzoic acid typically involves multi-step organic reactions, often utilizing aromatic substitution chemistry. The process begins with the preparation of the benzoic acid derivative, followed by sequential chlorination and fluorination steps to achieve the desired substitution pattern. The methyl group is introduced through alkylation or acylation reactions, ensuring precise control over the product's structure. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthesis pathways.

The physical properties of 173315-54-3 are influenced by its molecular structure. The compound exhibits a melting point of approximately 210°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, revealing that it is resistant to hydrolysis under neutral conditions but can undergo degradation under strong acidic or basic environments. These properties make it suitable for use in formulations requiring thermal stability and controlled solubility profiles.

In terms of applications, 2-chloro-4-fluoro-3-methylbenzoic acid has found utility in the development of pharmaceutical agents targeting various therapeutic areas. For instance, recent research has highlighted its potential as a lead compound in anti-inflammatory drug design due to its ability to modulate cyclooxygenase enzymes. Additionally, studies have demonstrated its efficacy as a herbicide component, leveraging its ability to inhibit key plant metabolic pathways without adverse effects on non-target species.

The compound's role in material science is another area of active exploration. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and conductive materials. Researchers have investigated its incorporation into polymer blends to enhance mechanical strength and electrical conductivity, with promising results reported in recent publications.

From an environmental perspective, understanding the fate and transport of 173315-54-3 in natural systems is crucial for risk assessment purposes. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is required to fully characterize its persistence in different environmental compartments and potential bioaccumulation risks.

In conclusion, 2-chloro-4-fluoro-3-methylbenzoic acid, with its CAS number 173315-54-3, represents a versatile compound with diverse applications across multiple industries. Its chemical structure provides a foundation for innovative uses in pharmaceuticals, agrochemicals, and materials science while ongoing research continues to uncover new potentials for this intriguing molecule.